Cas no 1361894-23-6 (4-(Fluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-(Fluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1361894-23-6
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912463
• Update Time: 2025-10-18

4-(Fluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-7(4-11)9(17-10(12,13)14)5-16-8(6)2-3-15/h5H,2,4H2,1H3
• InChI Key： WWMHVXIKHXMGQI-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=C(CC#N)C=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-(Fluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-2-acetonitrile

4-(Fluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1361894-23-6, known as 4-(Fluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-2-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with fluorinated groups, making it a promising candidate for various applications.

The molecular structure of this compound is notable for its fluoromethyl and trifluoromethoxy substituents, which are strategically positioned on the pyridine ring. These groups contribute to the molecule's electronic properties, enhancing its stability and reactivity. Recent studies have demonstrated that such fluorinated pyridine derivatives exhibit remarkable bioactivity, particularly in the context of enzyme inhibition and receptor targeting. This has positioned the compound as a valuable tool in drug discovery efforts aimed at treating conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its biological applications, this compound has shown potential in the realm of materials science. Its electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to act as a charge transport material, leveraging its unique electronic configuration to enhance device performance. These findings underscore the versatility of this compound across multiple scientific disciplines.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of fluorinated substituents via electrophilic substitution and the precise control of regioselectivity during acetonitrile group installation. Recent advancements in catalytic asymmetric synthesis have further streamlined the production process, making it more efficient and scalable for industrial applications.

From an environmental standpoint, this compound has been evaluated for its toxicological profile. Studies indicate that it exhibits low toxicity under standard testing conditions, which is a critical factor for its consideration in pharmaceutical applications. However, ongoing research is focused on understanding its long-term effects and potential bioaccumulation properties to ensure safe handling and use.

In conclusion, CAS No. 1361894-23-6 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structural features, combined with recent advancements in synthesis and application research, position it as a key player in future innovations within medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.